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Compound of Interest

Compound Name: Royal Jelly acid

Cat. No.: B191426

Essential Safety and Handling Guide for Royal
Jelly Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling Royal Jelly acid (10-Hydroxy-2-decenoic acid), including detailed operational and
disposal plans to foster a secure research environment.

1. Hazard Identification and Chemical Properties

Royal Jelly acid is an organic fatty acid that presents specific hazards requiring careful
management.[1][2][3] Understanding its properties is the first step toward safe handling.
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Property Value Source
Chemical Formula C10H1803 [11[3]
Appearance White to beige powder [4]

Causes skin irritation. Causes
serious eye irritation. May be

Hazards ) [1105161[7]
harmful if swallowed. May

cause respiratory irritation.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

- Soluble in DMSO and ethanol;
Solubility o [41[8]
low solubility in water

Storage Temperature -20°C [4]

2. Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is mandatory to prevent
exposure. The following PPE should be worn at all times when handling Royal Jelly acid:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and airborne particles.[1][6][7]

o Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene) and a lab coat or
protective clothing are essential to prevent skin contact.[1][6][7]

o Respiratory Protection: If working with the powder outside of a fume hood or well-ventilated
area where dust may be generated, a NIOSH-approved respirator is recommended.[6]

3. Experimental Workflow and Handling Protocol

A systematic approach to handling Royal Jelly acid, from preparation to disposal, minimizes
risks.
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Diagram 1: Safe Handling Workflow for Royal Jelly Acid.
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Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure you are wearing the full complement of required PPE.
[1][6][7] All work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

» Weighing and Aliquoting: When weighing the powdered form of Royal Jelly acid, do so
carefully to minimize the generation of airborne dust.

» Dissolution: If preparing a solution, slowly add the Royal Jelly acid to the appropriate
solvent (e.g., DMSO, ethanol).[4][8]

» Experimental Use: During experimentation, be mindful of the substance's incompatibility with
strong acids, alkalis, and oxidizing/reducing agents.[1]

o Spill Management: In the event of a spill, calmly assess the situation. For small spills of the
powder, gently sweep it up, avoiding dust creation, and place it in a sealed container for
disposal. For liquid spills, absorb with an inert material and place in a sealed container.
Clean the spill area with soap and water.

4. First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N1363/Royal-Jelly-acid-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-W592871-10.1.pdf
https://iwashimayakuhin.co.jp/_wp/wp-content/uploads/2023/05/27-10-Hydroxy-2-E-decenoic-acid.pdf
https://www.benchchem.com/product/b191426?utm_src=pdf-body
https://www.benchchem.com/product/b191426?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/zh/product/sigma/sml3381
https://www.selleckchem.com/products/royal-jelly-acid.html
https://file.medchemexpress.com/batch_PDF/HY-N1363/Royal-Jelly-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) )

upper and lower eyelids.[1][7] Seek immediate

medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area with plenty of soap and water.[1]

[6] If irritation persists, seek medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

) Do not induce vomiting. Rinse mouth with water.
Ingestion . .
Seek medical attention.

5. Disposal Plan

Proper disposal of Royal Jelly acid and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with Royal Jelly acid, including unused product,
contaminated PPE, and spill cleanup materials, should be collected in a designated, sealed,
and clearly labeled hazardous waste container.

o Regulatory Compliance: While some sources suggest that Royal Jelly acid is not classified
as hazardous waste, it is imperative to consult your institution's Environmental Health and
Safety (EHS) office and follow all local, state, and federal regulations for chemical waste
disposal.[6][9] Do not dispose of Royal Jelly acid down the drain or in regular trash.

» Container Management: Ensure waste containers are kept closed and are stored in a
designated, secondary containment area away from incompatible materials while awaiting
pickup by a certified hazardous waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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